Cas no 35363-42-9 (Carbonic acid, ethyl isobutyl ester)

• Product Name: Carbonic acid, ethyl isobutyl ester
• CAS No: 35363-42-9
• MF: C₇H₁₄O₃
• MW: 146.184262752533
• MDL: MFCD28955638
• CID: 920256
• PubChem ID: 6420652
• Update Time: 2025-06-09

Carbonic acid, ethyl isobutyl ester Chemical and Physical Properties

Names and Identifiers

• Carbonic acid, ethyl 2-methylpropyl ester
• Ethyl-(2-methylpropyl)-carbonat
• Ethyl Isobutyl Carbonate
• ethyl 2-methylpropyl carbonate
• Carbonic acid, ethyl isobutyl ester
• RZTHZKJOZZSSOV-UHFFFAOYSA-N
• AS-58091
• AKOS037645180
• 35363-42-9
• EthylIsobutylCarbonate
• SCHEMBL304127
• CS-0197183

• MDL： MFCD28955638
• Inchi： 1S/C7H14O3/c1-4-9-7(8)10-5-6(2)3/h6H,4-5H2,1-3H3
• InChI Key： RZTHZKJOZZSSOV-UHFFFAOYSA-N
• SMILES： O(C(=O)OCC)CC(C)C

Computed Properties

• Exact Mass: 146.094294304g/mol
• Monoisotopic Mass: 146.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 99
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 35.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic carbonic acids and derivatives Carbonic acid diesters

Additional information on Carbonic acid, ethyl isobutyl ester

Carbonic acid, ethyl isobutyl ester (CAS No. 35363-42-9): An Overview of Its Properties, Applications, and Recent Research

Carbonic acid, ethyl isobutyl ester (CAS No. 35363-42-9) is a unique compound that has garnered significant attention in the fields of chemistry and pharmaceuticals due to its distinct properties and potential applications. This compound, also known as ethyl isobutyl carbonate, is a member of the carbonate family and exhibits a range of interesting chemical and physical characteristics that make it a valuable subject of study.

The molecular formula of Carbonic acid, ethyl isobutyl ester is C₇H₁₄O₃, and its molecular weight is approximately 146.18 g/mol. This compound is a colorless liquid with a characteristic odor and is soluble in various organic solvents, including ethanol and acetone. Its solubility in water, however, is limited, which can be advantageous in certain applications where controlled solubility is desired.

One of the key properties of Carbonic acid, ethyl isobutyl ester is its stability under a wide range of conditions. It exhibits good thermal stability and does not readily decompose at temperatures below 100°C. This stability makes it suitable for use in various industrial processes where high temperatures are involved. Additionally, the compound has a relatively low vapor pressure, which reduces the risk of evaporation during handling and storage.

In terms of its chemical reactivity, Carbonic acid, ethyl isobutyl ester can undergo hydrolysis in the presence of strong acids or bases to form carbonic acid and the corresponding alcohols (ethyl alcohol and isobutyl alcohol). This property has been exploited in various synthetic routes to produce other valuable chemicals. For example, recent studies have shown that ethyl isobutyl carbonate can serve as an intermediate in the synthesis of biodegradable polymers, which are gaining increasing attention due to their environmental benefits.

The pharmaceutical industry has also shown interest in Carbonic acid, ethyl isobutyl ester due to its potential as a solvent or excipient in drug formulations. Its low toxicity and good solubility in organic solvents make it an attractive candidate for use in the preparation of liquid medications. Recent research has explored its use as a solvent for poorly water-soluble drugs, enhancing their bioavailability and therapeutic efficacy. For instance, a study published in the Journal of Pharmaceutical Sciences demonstrated that ethyl isobutyl carbonate could significantly improve the dissolution rate of a poorly soluble antifungal drug, leading to enhanced pharmacokinetic properties.

Beyond its applications in pharmaceuticals, Carbonic acid, ethyl isobutyl ester has found use in other areas such as cosmetics and personal care products. Its ability to act as a solvent and emollient makes it suitable for formulations such as creams, lotions, and hair care products. The compound's low irritation potential and pleasant odor contribute to its appeal in these applications.

In the realm of materials science, ethyl isobutyl carbonate has been investigated for its potential as a plasticizer for polymers. Plasticizers are additives used to increase the flexibility and workability of plastic materials. Recent studies have shown that Carbonic acid, ethyl isobutyl ester can effectively plasticize polyvinyl chloride (PVC) and other polymers without compromising their mechanical properties. This property has significant implications for the development of more sustainable and environmentally friendly plastic materials.

The environmental impact of Carbonic acid, ethyl isobutyl ester has also been a subject of research. Studies have indicated that the compound biodegrades relatively quickly under aerobic conditions, reducing its persistence in the environment. This characteristic aligns with growing efforts to develop chemicals that have minimal environmental impact while maintaining their functional benefits.

In conclusion, Carbonic acid, ethyl isobutyl ester (CAS No. 35363-42-9) is a versatile compound with a wide range of applications across multiple industries. Its unique properties make it an attractive candidate for use in pharmaceuticals, cosmetics, materials science, and more. Ongoing research continues to uncover new potential uses for this compound, further highlighting its importance in modern chemistry and related fields.